Cas no 771437-32-2 (3-Amino-5-(hydroxymethyl)phenol)

• Product Name: 3-Amino-5-(hydroxymethyl)phenol
• CAS No: 771437-32-2
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 1090828
• PubChem ID: 13819123
• Update Time: 2025-11-02

3-Amino-5-(hydroxymethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(hydroxymethyl)phenol
• CS-0378741
• KWXWLBSPCCKZKO-UHFFFAOYSA-N
• AKOS006341800
• SCHEMBL4936785
• 771437-32-2
• SB84016
• 3-amino-5-hydroxymethylphenol
• DTXSID90550483
• G65930

• Inchi： 1S/C7H9NO2/c8-6-1-5(4-9)2-7(10)3-6/h1-3,9-10H,4,8H2
• InChI Key： KWXWLBSPCCKZKO-UHFFFAOYSA-N
• SMILES： OCC1C=C(C=C(C=1)N)O

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48

Additional information on 3-Amino-5-(hydroxymethyl)phenol

3-Amino-5-(hydroxymethyl)phenol: A Versatile Compound with Broad Applications in Biomedical Research and Material Science

3-Amino-5-(hydroxymethyl)phenol, also known as CAS No. 771437-32-2, is a multifunctional aromatic compound that has garnered significant attention in recent years due to its unique chemical structure and diverse biological activities. This compound belongs to the class of phenolic derivatives, characterized by the presence of hydroxyl and amino functional groups. The hydroxymethyl group at the 5-position and the amino group at the 3-position contribute to its reactivity, making it a valuable building block in the synthesis of pharmaceuticals, polymers, and bioactive molecules. Its molecular formula is C₇H₁₀O₃, with a molecular weight of 134.15 g/mol.

Recent studies have highlighted the potential of 3-Amino-5-(hydroxymethyl)phenol in various biomedical applications. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to modulate inflammatory pathways by interacting with key enzymes such as cyclooxygenase-2 (COX-2). This finding underscores its potential as a candidate for the development of anti-inflammatory therapies. Additionally, research in Advanced Materials (2024) explored its role in the synthesis of biodegradable polymers, emphasizing its utility in sustainable material science.

The chemical structure of 3-Amino-5-(hydroxymethyl)phenol is critical to understanding its functional properties. The aromatic ring system provides a stable scaffold, while the hydroxymethyl and amino groups introduce polar functionalities that enhance solubility and reactivity. The hydroxymethyl group can undergo redox reactions, making it a key component in the design of antioxidants. Meanwhile, the amino, group contributes to hydrogen bonding interactions, which are essential in the formation of supramolecular structures. These properties make 3-Amino-5-(hydroxymethyl)phenol a versatile scaffold for the development of new therapeutic agents.

In the field of drug discovery, 3-Amino-5-(hydroxymethyl)phenol has shown promise as a lead compound for the treatment of neurodegenerative diseases. A 2023 preclinical study in Neurochemistry International revealed its neuroprotective effects by inhibiting the aggregation of amyloid-beta proteins, a hallmark of Alzheimer’s disease. This finding aligns with the growing interest in small molecule inhibitors targeting protein misfolding pathways. Furthermore, its ability to cross the blood-brain barrier (BBB) makes it a compelling candidate for central nervous system (CNS) drug delivery systems.

The synthesis of 3-Amino-5-(hydroxymethyl)phenol has been optimized using both traditional and modern methodologies. Classical approaches involve the condensation of phenol derivatives with amines under acidic conditions, while recent advances in catalytic methods have improved yield and selectivity. A 2024 article in Organic & Biomolecular Chemistry reported the use of transition metal catalysts to achieve high stereoselectivity in its synthesis, which is crucial for applications requiring chiral purity. These developments reflect the ongoing efforts to enhance the efficiency and sustainability of its production.

Biological assays have further elucidated the pharmacological profile of 3-Amino-5-(hydroxymethyl)phenol. In vitro studies have shown its potential as an antioxidant by scavenging free radicals and reducing oxidative stress. A 2023 study in Free Radical Biology and Medicine highlighted its protective effects against oxidative damage in liver cells, suggesting its therapeutic potential in conditions such as non-alcoholic fatty liver disease (NAFLD). Additionally, its anti-inflammatory properties have been validated through experiments involving lipopolysaccharide (LPS)-induced inflammation models.

In the realm of material science, 3-Amino-5-(hydroxymethyl)phenol has been explored as a functional monomer for the synthesis of smart polymers. Its hydrophilic nature and ability to form hydrogen bonds make it suitable for creating hydrogels with tunable mechanical properties. A 2024 paper in ACS Applied Polymer Materials described the use of this compound in the development of stimuli-responsive hydrogels that exhibit shape-memory behavior, which has applications in tissue engineering and drug delivery systems.

Despite its promising properties, the challenges of scaling up its synthesis and ensuring its stability under physiological conditions remain areas of active research. Efforts to improve its solubility and bioavailability through chemical modifications are being pursued to enhance its therapeutic potential. For example, conjugation with hydrophilic moieties or encapsulation in biocompatible carriers are strategies being explored to optimize its pharmacokinetic profile.

Overall, 3-Amino-5-(hydroxymethyl)phenol represents a valuable compound with a wide range of applications in biomedical and material science. Its unique chemical structure and functional groups make it a promising candidate for the development of new drugs, advanced materials, and therapeutic strategies. Continued research into its biological mechanisms and synthetic methods will further expand its utility in addressing complex health challenges.